N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)ethyl]-2-(1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C12H12N6O3S/c19-9(5-17-7-13-6-15-17)14-2-3-18-11(20)10-8(1-4-22-10)16-12(18)21/h1,4,6-7H,2-3,5H2,(H,14,19)(H,16,21)
• InChI Key: SKSXCHCVQOCDAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1NC(=O)N(C2=O)CCNC(=O)CN3C=NC=N3
• Molecular Formula: C12H12N6O3S
• Molecular Weight: 320.33 g/mol

Description

N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide is a useful research compound. Its molecular formula is C12H12N6O3S and its molecular weight is 320.33. The purity is usually 95%.
BenchChem offers high-quality N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Insecticidal Applications : A study by Fadda et al. (2017) in "RSC Advances" discusses the synthesis of various heterocycles, including those related to the compound , for potential use as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This highlights its potential application in agricultural pest control (Fadda et al., 2017).

• Antimicrobial Properties : Hossan et al. (2012) in "Molecules" investigated the antimicrobial activity of pyrimidinone and oxazinone derivatives, suggesting that compounds similar to the one might exhibit antibacterial and antifungal activities. This opens up possibilities for their use in developing new antimicrobial agents (Hossan et al., 2012).

• Antiasthma Potential : Medwid et al. (1990) in the "Journal of Medicinal Chemistry" explored the preparation of triazolo[1,5-c]pyrimidines as potential antiasthma agents. Their research indicates that derivatives of the compound might have applications in the development of treatments for asthma (Medwid et al., 1990).

• Cancer Research : Gangjee et al. (2009), in their study published in the "Journal of Medicinal Chemistry," discuss the design and synthesis of thieno[2,3-d]pyrimidines as dual inhibitors of thymidylate synthase and dihydrofolate reductase, indicating potential applications in cancer therapy (Gangjee et al., 2009).

• Medical Imaging : Dollé et al. (2008) in "Journal of Labelled Compounds and Radiopharmaceuticals" discuss the synthesis of radioligands for PET imaging, suggesting that similar compounds could be used in medical imaging, particularly in positron emission tomography (Dollé et al., 2008).